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Compound of Interest

Compound Name: 1-Phenyl-1H-indene

Cat. No.: B155047

Application Notes and Protocols for 1-Phenyl-1H-
indene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-phenyl-1H-

indene (CAS No: 1961-96-2). Adherence to these guidelines is crucial to ensure personnel
safety and maintain the integrity of the compound.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 1-phenyl-1H-
indene is presented below.
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Property Value Reference
Molecular Formula CisHi2 [1]
Molecular Weight 192.26 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Melting Point 375°C [3]
Boiling Point 319°C [3]
Flash Point 153 °C [3]
Density 1.092 g/cm3 [3]

2-8 °C under inert gas
Storage Temperature )
(Nitrogen or Argon)

[3]

Incompatibilities Strong oxidizing agents

[4]

Hazard Identification and Personal Protective Equipment

(PPE)

While specific GHS classification for 1-phenyl-1H-indene is not consistently available across

all sources, related compounds and general chemical safety principles dictate a cautious

approach. Potential hazards may include skin, eye, and respiratory irritation[5].

2.1. Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 1-phenyl-1H-indene:
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PPE Specification

Gloves Chemical-resistant gloves (e.qg., Nitrile rubber).

Safety glasses with side-shields or chemical

Eye Protection
goggles.

Standard laboratory coat. Flame-retardant
Lab Coat clothing is recommended if handling large

quantities.

Use in a well-ventilated area. If vapors or
) ) aerosols are generated, a NIOSH-approved
Respiratory Protection ) ) ) ) )
respirator with an organic vapor cartridge is

required.

Experimental Protocols: Safe Handling

3.1. General Handling Precautions

Ventilation: Always handle 1-phenyl-1H-indene in a certified chemical fume hood to ensure
adequate ventilation and minimize inhalation exposure[1][6].

Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing[5][6]. In case
of contact, follow the first-aid measures outlined in Section 5.

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of
ignition[4]. Use non-sparking tools when handling the compound[4][6].

Static Discharge: Take precautionary measures against static discharge, especially when
transferring large quantities[4]. Ground and bond containers and receiving equipment[4].

3.2. Weighing and Transferring
e Ensure all necessary PPE is donned correctly.
e Place a calibrated weighing balance inside the chemical fume hood.

e Use a clean, dry, and compatible container (e.g., glass vial) for weighing.
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o Carefully transfer the required amount of 1-phenyl-1H-indene using a clean spatula or
pipette.

« If the compound is solid at room temperature, it may be gently warmed to its melting point for
easier transfer as a liquid.

o Close the primary container tightly immediately after use.

o Clean any spills within the fume hood promptly using an appropriate absorbent material.

Storage Protocols

Proper storage is essential to maintain the quality and stability of 1-phenyl-1H-indene and to
prevent hazardous situations.

4.1. Storage Conditions
o Temperature: Store in a refrigerator at 2-8°C[3].

o Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent
degradation[3][4].

o Container: Keep the container tightly closed in a dry and well-ventilated place[1][4][6].

» Location: Store in a designated area for flammable and reactive chemicals, away from
incompatible materials such as strong oxidizing agents[4].

First-Aid Measures

In the event of exposure, follow these first-aid procedures:
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Exposure Route First-Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist[5].

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation develops or persists[4][5].

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention[4][5].

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention[5].

Spill and Waste Disposal

6.1. Spill Clean-up

Evacuate personnel from the immediate area.

Ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

6.2. Waste Disposal
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Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to enter drains or waterways[5].

Visualizations
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Workflow for Safe Handling and Storage of 1-Phenyl-1H-indene
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Caption: Workflow for the safe handling and storage of 1-phenyl-1H-indene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

e 2. Indene - Wikipedia [en.wikipedia.org]

e 3. 1-PHENYL-1H-INDENE | lookchem [lookchem.com]
e 4. fishersci.com [fishersci.com]

e 5. aksci.com [aksci.com]

e 6. echemi.com [echemi.com]

« To cite this document: BenchChem. [safe handling and storage procedures for 1-phenyl-1h-
indene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15504 7#safe-handling-and-storage-procedures-for-1-
phenyl-1h-indene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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